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Compound of Interest

Compound Name: N',N'-dipropylhexane-1,6-diamine

Cat. No.: B3097156

Disclaimer: Detailed safety and toxicological data for N',N'-dipropylhexane-1,6-diamine are
limited in publicly available literature. This guide is compiled based on the available Safety Data
Sheet (SDS) for the compound, general safety protocols for corrosive amines, and data from
structurally analogous compounds such as 1,6-hexanediamine and N,N'-dibutylhexane-1,6-
diamine. It is imperative for researchers, scientists, and drug development professionals to
supplement this information with a thorough internal risk assessment before handling this
chemical.

Hazard Identification and Classification

N',N'-dipropylhexane-1,6-diamine is classified as a hazardous chemical. Based on the
available information for the compound and its analogues, it is anticipated to be corrosive and
capable of causing severe skin and eye damage. It may also cause respiratory irritation.

GHS Classification (Anticipated):

o Skin Corrosion/Irritation, Category 1B

Serious Eye Damage/Eye Irritation, Category 1

Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory tract irritation)

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)
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Signal Word: Danger

Hazard Statements:

o H314: Causes severe skin burns and eye damage.

o H318: Causes serious eye damage.

e H335: May cause respiratory irritation.

e H302 + H312: Harmful if swallowed or in contact with skin.

e H402: Harmful to aquatic life.

Physical and Chemical Properties

Specific quantitative data for N',N'-dipropylhexane-1,6-diamine is not readily available. The

following table summarizes data for the parent compound, 1,6-hexanediamine, and a close

analogue, N,N'-dibutylhexane-1,6-diamine, to provide an indication of the expected properties.

N,N'-dibutylhexane-1,6-

Property 1,6-Hexanediamine L

diamine
Molecular Formula CeH16N:2 C14H32N2
Molecular Weight 116.21 g/mol 228.42 g/mol
Appearance Colorless crystalline solid Not available
Boiling Point 204-205 °C 131 °C (at 3 torr)[1]
Melting Point 38-41°C Not available
Flash Point 81°C >110 °CJ[1]
Density 0.840 g/mL 0.821 g/cm?3[1]
Solubility Soluble in water Not available

Toxicological Information
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Detailed toxicological studies on N',N'-dipropylhexane-1,6-diamine have not been identified.
The toxicological profile is inferred from data on 1,6-hexanediamine.

Toxicity Metric 1,6-Hexanediamine

LD50 Oral (Rat) 980 mg/kg

LD50 Dermal (Rabbit) 1110 mg/kg[2]

Skin Corrosion/Irritation Causes severe skin burns.
Serious Eye Damage/Irritation Causes serious eye damage.
Respiratory Irritation May cause respiratory irritation.

Experimental Protocols

Specific experimental safety protocols for N',N'-dipropylhexane-1,6-diamine are not publicly
available. Safety assessments for chemicals of this class typically follow standardized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD). For instance, skin corrosion/irritation is often assessed using OECD Test Guideline
404 (Acute Dermal Irritation/Corrosion), and eye damage/irritation is assessed using OECD
Test Guideline 405 (Acute Eye Irritation/Corrosion). These studies are typically conducted on
animal models, such as rabbits.

Safe Handling and Storage Workflow

The following diagram outlines a logical workflow for the safe handling of N',N'-
dipropylhexane-1,6-diamine in a laboratory setting.

Caption: A logical workflow for the safe handling of corrosive amines.

Personal Protective Equipment (PPE)

Given the corrosive nature of N',N'-dipropylhexane-1,6-diamine, appropriate PPE is essential
to prevent skin and eye contact.

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards should
be worn.[3] A face shield should be used in situations with a high risk of splashing.[3]
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Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[3] Gloves
should be inspected for any signs of degradation before use.

o Lab Coat: A chemical-resistant lab coat or apron should be worn to protect against
splashes.

o Footwear: Closed-toe shoes are mandatory.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors. If a fume hood is not available or if
there is a risk of exceeding exposure limits, a NIOSH-approved respirator with appropriate
cartridges should be used.

First Aid Measures

In the event of exposure, immediate action is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
give them a small amount of water to drink. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.

Fire-Fighting Measures

While not highly flammable, N',N'-dipropylhexane-1,6-diamine is a combustible material.
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant
foam.

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: Combustion may produce toxic and irritating vapors, including carbon
monoxide, carbon dioxide, and nitrogen oxides.

Protective Equipment for Firefighters: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate all non-essential personnel from the area.
Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from spreading by using inert absorbent materials such as sand,
earth, or vermiculite. Do not use combustible materials like sawdust.

Neutralize (with caution): For small spills, cautious neutralization with a dilute acid (e.qg.,
acetic acid) may be possible, but this should only be performed by trained personnel.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.
Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Personal Protection: Wear the appropriate PPE, including respiratory protection, throughout
the cleanup process.

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] Keep
away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.
Store in a corrosives-compatible cabinet.
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» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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